Cas no 1875972-03-4 (1-(5-Nitropyridin-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(5-Nitropyridin-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1875972-03-4
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 6510672
• PubChem ID: 165882125
• Update Time: 2025-10-12

1-(5-Nitropyridin-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitropyridin-2-yl)cyclobutane-1-carboxylic acid
• EN300-1848903
• 1875972-03-4
• 1-(5-Nitropyridin-2-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H10N2O4/c13-9(14)10(4-1-5-10)8-3-2-7(6-11-8)12(15)16/h2-3,6H,1,4-5H2,(H,13,14)
• InChI Key： KJVFOYJWYLYMSK-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CN=2)[N+](=O)[O-])CCC1)=O

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96Ų

Additional information on 1-(5-Nitropyridin-2-yl)cyclobutane-1-carboxylic acid

Research Brief on 1-(5-Nitropyridin-2-yl)cyclobutane-1-carboxylic acid (CAS: 1875972-03-4)

1-(5-Nitropyridin-2-yl)cyclobutane-1-carboxylic acid (CAS: 1875972-03-4) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutane-carboxylic acid scaffold and nitropyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a valuable candidate for further drug development.

The synthesis of 1-(5-Nitropyridin-2-yl)cyclobutane-1-carboxylic acid involves a multi-step process, including the cyclization of cyclobutane derivatives and subsequent nitration of the pyridine ring. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. The compound's stability under physiological conditions and its solubility profile have also been investigated, providing critical insights for its formulation and delivery in potential therapeutic settings.

In vitro studies have demonstrated that 1-(5-Nitropyridin-2-yl)cyclobutane-1-carboxylic acid exhibits significant inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, recent research has highlighted its potential as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its applicability in the treatment of inflammatory diseases, such as rheumatoid arthritis and osteoarthritis.

Furthermore, preliminary in vivo studies have shown that the compound possesses favorable pharmacokinetic properties, including adequate bioavailability and a reasonable half-life. These attributes, combined with its low toxicity profile, make it a promising candidate for further preclinical development. However, additional studies are required to fully elucidate its mechanism of action and optimize its therapeutic efficacy.

Beyond its anti-inflammatory potential, 1-(5-Nitropyridin-2-yl)cyclobutane-1-carboxylic acid has also been explored for its role in cancer therapy. Recent findings indicate that it may interfere with specific signaling pathways involved in tumor proliferation and metastasis. For example, it has been shown to modulate the activity of certain kinases that are overexpressed in various cancers. These preliminary results warrant further investigation into its potential as an adjunct therapy in oncology.

In summary, 1-(5-Nitropyridin-2-yl)cyclobutane-1-carboxylic acid (CAS: 1875972-03-4) represents a versatile and promising compound in the realm of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a compelling subject for ongoing research. Future studies should focus on optimizing its synthesis, exploring its therapeutic applications, and conducting comprehensive safety assessments to pave the way for clinical trials.